![molecular formula C16H12N2O3S B5534971 2-(1H-benzimidazol-2-ylthio)-1-(1,3-benzodioxol-5-yl)ethanone](/img/structure/B5534971.png)
2-(1H-benzimidazol-2-ylthio)-1-(1,3-benzodioxol-5-yl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
Benzimidazole derivatives, including "2-(1H-benzimidazol-2-ylthio)-1-(1,3-benzodioxol-5-yl)ethanone," are synthesized through various methods, including the condensation of o-phenylenediamines with electrophilic reagents. Recent advancements have focused on green chemistry approaches, such as solvent-free conditions and the use of nanoparticle catalysts, to enhance efficiency and environmental sustainability (Sharma et al., 2023).
Molecular Structure Analysis
Benzimidazole derivatives are characterized by a fused ring structure combining a benzene ring with an imidazole ring. This structural configuration is crucial for their interaction with biological targets, providing a versatile scaffold for the development of compounds with varied biological activities (Jaouad et al., 2014).
Chemical Reactions and Properties
The chemical reactivity of benzimidazole derivatives like "2-(1H-benzimidazol-2-ylthio)-1-(1,3-benzodioxol-5-yl)ethanone" often involves their functional groups, enabling further modifications and derivatizations to tailor their chemical and biological properties for specific applications (Singla et al., 2014).
Physical Properties Analysis
The physical properties of benzimidazole derivatives, such as solubility, melting point, and stability, are influenced by their molecular structure and substituents. These properties are critical for their formulation and application in various therapeutic areas (Davidse, 1986).
properties
IUPAC Name |
2-(1H-benzimidazol-2-ylsulfanyl)-1-(1,3-benzodioxol-5-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N2O3S/c19-13(10-5-6-14-15(7-10)21-9-20-14)8-22-16-17-11-3-1-2-4-12(11)18-16/h1-7H,8-9H2,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CNBNLPOZEYIYTK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)C(=O)CSC3=NC4=CC=CC=C4N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1H-benzimidazol-2-ylsulfanyl)-1-(1,3-benzodioxol-5-yl)ethanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.